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Compound of Interest

Compound Name: JINJ-47117096

Cat. No.: B15607168

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-47117096 is not publicly available. This
guide is based on general safety protocols for handling potent, powdered research compounds
and kinase inhibitors. It is imperative that all laboratory personnel supplement this information
with a thorough risk assessment and adhere to their institution's specific safety guidelines.
JNJ-47117096 is a potent and selective MELK inhibitor and should be handled with a high
degree of caution to minimize exposure.[1]

This document provides essential, immediate safety and logistical information, including
operational and disposal plans, to support researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling INJ-47117096, particularly in its
solid, powdered form, due to the high risk of aerosolization and inhalation.[2] The level of
protection should be adapted to the specific laboratory procedure being performed.
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Laboratory Activity

Recommended Personal
Protective Equipment

Rationale

Weighing and Aliquoting (Solid

Form)

- Respirator: Full-face powered
air-purifying respirator (PAPR)
or a NIOSH-approved N95 or
higher-rated respirator. -
Gloves: Double-gloving with
chemical-resistant nitrile
gloves. - Eye Protection:
Chemical splash goggles or a
full-face respirator. - Body
Protection: Disposable, solid-
front lab coat with tight-fitting
cuffs and disposable sleeves. -
Ventilation: All manipulations
must be performed in a
certified chemical fume hood

or a powder containment hood.

[2](3]

High risk of generating and
inhaling potent powders. Full
respiratory and skin protection

is critical to prevent exposure.

[2]

Solution Preparation and

Handling

- Gloves: Double-gloving with
chemical-resistant nitrile
gloves. - Eye Protection:
Chemical splash goggles or
safety glasses with side
shields. - Body Protection:
Standard laboratory coat. -
Ventilation: Work should be
conducted in a certified

chemical fume hood.[2][3]

Reduced risk of aerosolization
compared to handling
powders, but the potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.[2]

Cell Culture and In Vitro

Assays

- Gloves: Single pair of nitrile
gloves. - Eye Protection:
Safety glasses with side
shields. - Body Protection:
Standard laboratory coat. -
Containment: All cell culture

work should be performed in a

Focus on preventing skin
contact and eye exposure
during routine experimental

procedures.
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Class Il biological safety
cabinet to maintain sterility and

protect the user.[3]

- Gloves: Heavy-duty nitrile or Enhanced protection is

butyl rubber gloves. - Eye necessary when handling bulk

Waste Disposal Protection: Chemical splash waste, which may have a
goggles. - Body Protection: higher concentration of the
Standard laboratory coat. compound.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe management of INJ-47117096 within a
laboratory setting. This includes proper receiving, storage, handling, and disposal procedures.
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Figure 1. Operational Workflow for Handling JNJ-47117096

4 Receiving and Storage

Receipt:
Inspect package for damage.
Verify compound identity and quantity.

Storage:
Store at -20°C or -80°C in a tightly sealed container, away from moisture.
Update chemical inventory.

Handling and Experimentation

Weighing and Aliquoting:
Use designated area and equipment.
Adhere to stringent PPE requirements.

Solution Preparation:
Work within a chemical fume hood.
Use appropriate solvents (e.g., DMSO).

Experimental Use:
Follow specific protocol PPE.
Minimize contamination of surfaces and equipment.

Decontamination and Disposal

Decontamination:
Clean all surfaces and equipment after use.
Use an appropriate deactivating solution if available.

Waste Segregation:

Collect all contaminated materials (solid and liquid) in designated, labeled hazardous waste containers.

Disposal:
Dispose of hazardous waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Figure 1. Operational Workflow for Handling JNJ-47117096
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Experimental Protocols: General Handling
Procedures

Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.[3]

Wear appropriate PPE (lab coat, gloves, and safety glasses) when opening the package in a
well-ventilated area.

Confirm the identity and quantity of the compound against the shipping documents.

Store IJNJ-47117096 hydrochloride at -20°C for up to one month or at -80°C for up to six
months in a tightly sealed container, protected from moisture.[1]

Log the compound's arrival, quantity, and storage location in the laboratory's chemical
inventory.[3]

Handling and Experimental Use:

All work with solid INJ-47117096 and its concentrated solutions must be conducted in a
designated and clearly marked area within a certified chemical fume hood.[3]

Use dedicated spatulas, glassware, and other equipment to avoid cross-contamination. If
dedicated equipment is not feasible, thoroughly decontaminate all items after use.[3]

When preparing solutions, add the solvent to the powdered compound slowly to minimize the
generation of dust.

After handling the compound, even if gloves were worn, wash hands thoroughly with soap
and water.[3]

Disposal Plan

Proper disposal of INJ-47117096 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.
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Figure 2. Disposal Pathway for INJ-47117096 Waste

Waste Generation

Solid Waste: Liquid Waste:
- Contaminated PPE (gloves, lab coats) - Unused stock solutions
- Weighing papers, pipette tips - Contaminated solvents
= ts

- Vials Aqueous waste from experimen

Waste Collection and Segregation

Hazardous Solid Waste Container: Hazardous Liquid Waste Container:

- Puncture-resistant, sealed container - Leak-proof, sealed container
- Clearly labeled with 'Hazardous Waste' and compound name - Clearly labeled with 'Hazardous Waste', compound name, and solvent

Final Disposal

Licensed Hazardous Waste Facility:

- Arrange for pickup by institutional Environmental Health and Safety (EHS) personnel.
- Follow all federal, state, and local regulations.

Click to download full resolution via product page
Caption: Figure 2. Disposal Pathway for INJ-47117096 Waste
Disposal Procedures:
¢ Solid Waste:

o Collect all disposable items that have come into contact with INJ-47117096, such as
gloves, disposable lab coats, pipette tips, and vials, in a dedicated, puncture-resistant, and
sealed container.[2]

o Label the container as "Hazardous Waste" and clearly identify the contents, including the
name of the compound.[2]

¢ Liquid Waste:
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o Collect all unused solutions and contaminated solvents in a sealed, leak-proof container.

o Label the container as "Hazardous Waste" and list all chemical constituents, including
JNJ-47117096 and the solvent(s).

o Decontamination of Labware:

o Reusable glassware should be decontaminated by soaking in a suitable cleaning solution
before standard washing procedures.

» Final Disposal:

o All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office. Do not dispose of JINJ-47117096 waste down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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